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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,12-Dodecanediamine

CAS No.: 2783-17-7

Cat. No.: S536530

Basic Properties of 1,12-Dodecanediamine

The table below summarizes key identifying information and physical properties for 1,12-

Dodecanediamine.
Property Value |/ Description
Chemical Formula Cq1oHogN, [1]
Molecular Weight 200.36 g/mol [1] [2]
CAS Registry Number 2783-17-7 [1] [2]
Other Names Dodecamethylenediamine, 1,12-Diaminododecane [1] [2]
Appearance White to almost white powder to lump [2]
Purity >98.0% [2]
Melting Point 70 °C [2]
Boiling Point 145 °C at 2 mmHg [2]
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Property Value |/ Description

Solubility Soluble in Ethanol [2]

Ideas for Analytical Characterization

While the search results lack explicit experimental protocols for 1,12-Dodecanediamine, they point to

common techniques used for organic compound characterization. The following diagram outlines a potential

workflow for its full analysis.
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The specific application of these techniques would typically include:
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¢ Infrared (IR) Spectroscopy: As noted for a related compound, IR spectroscopy is a standard method
for identifying functional groups, such as the N-H and C-N bonds in the amine groups [3].

e Gas Chromatography (GC): This technique is listed as a method for establishing purity (Purity(GC))
[2]. The retention index data for the similar hydrocarbon Dodecane (C;,H») on non-polar columns

provides a useful reference for how GC methods can be applied to C12 compounds [4].

¢ Other Standard Techniques: Although not detailed in the search results for this specific compound,
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are universally
employed for definitive structural confirmation and molecular weight verification, respectively.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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